Cas no 2680796-38-5 (1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680796-38-5
• MF: C₁₁H₇F₃N₄O₃
• MW: 300.193492174149
• CID: 5635123
• PubChem ID: 165926664
• Update Time: 2025-06-15

1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680796-38-5
• EN300-28290199
• 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H7F3N4O3/c12-11(13,14)10(21)15-8-7(9(19)20)16-17-18(8)6-4-2-1-3-5-6/h1-5H,(H,15,21)(H,19,20)
• InChI Key： KBOUZBMNVVOSOA-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)N=NN1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 300.04702458g/mol
• Monoisotopic Mass: 300.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.1Ų

Additional information on 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680796-38-5)

The compound 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680796-38-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a phenyl group, a trifluoroacetamido moiety, and a triazole-carboxylic acid backbone, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a trifluoroacetamido group enhances the molecule's metabolic stability and lipophilicity, which are critical factors in drug design. This compound's CAS No. 2680796-38-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of 1,2,3-triazole derivatives in addressing antibiotic resistance. The 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid scaffold has shown promise in inhibiting bacterial efflux pumps, a mechanism often exploited by resistant strains. This aligns with the global focus on developing novel antimicrobial agents, a hot topic in both Google Scholar and PubMed searches.

Another area of interest is the compound's potential in cancer therapeutics. The triazole ring is known to interact with DNA and proteins, making it a candidate for targeted therapies. Researchers are exploring its derivatives as kinase inhibitors or apoptosis inducers, addressing the growing need for precision medicine. Keywords like "triazole anticancer agents" and "fluorinated drug candidates" are trending in AI-driven literature reviews, underscoring the compound's significance.

From a synthetic chemistry perspective, the 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid structure offers multiple sites for functionalization, enabling the creation of diverse libraries for high-throughput screening. Its carboxylic acid group allows for easy conjugation with other pharmacophores, a feature highly valued in combinatorial chemistry. This adaptability is frequently highlighted in patent filings and research grants, further cementing its industrial relevance.

Environmental and sustainability considerations are also driving interest in this compound. The trifluoroacetamido group's stability reduces the risk of environmental degradation, a key concern in green chemistry initiatives. Searches for "eco-friendly fluorinated compounds" and "sustainable heterocycles" often lead to discussions about molecules like CAS No. 2680796-38-5, highlighting its alignment with modern regulatory trends.

In summary, 1-phenyl-5-(2,2,2-trifluoroacetamido)-1H-1,2,3-triazole-4-carboxylic acid represents a convergence of innovation in medicinal chemistry, environmental science, and industrial applications. Its CAS No. 2680796-38-5 serves as a gateway to a wealth of research opportunities, making it a focal point for scientists and entrepreneurs alike. As the demand for bioactive triazoles and fluorinated building blocks grows, this compound is poised to play a pivotal role in shaping future breakthroughs.